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Compound of Interest

Compound Name:
N-(Boc-PEG3)-N-bis(PEG2-

alcohol)

Cat. No.: B609477 Get Quote

This technical guide provides a detailed overview of the chemical and physical properties of N-
(Boc-PEG3)-N-bis(PEG2-alcohol), a branched polyethylene glycol (PEG) linker. This

information is intended for researchers, scientists, and professionals in the field of drug

development and bioconjugation.

Core Compound Properties
N-(Boc-PEG3)-N-bis(PEG2-alcohol) is a branched PEG derivative featuring a central nitrogen

atom to which a Boc-protected amine, a PEG3 linker, and two PEG2-alcohol arms are

attached.[1][2] The Boc protecting group can be removed under acidic conditions to reveal a

primary amine, while the terminal hydroxyl groups on the PEG2 arms are available for further

chemical modification.[1][2][3] The hydrophilic nature of the PEG chains enhances the water

solubility of conjugates.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for N-(Boc-PEG3)-N-bis(PEG2-
alcohol).
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Property Value References

Molecular Weight 556.7 g/mol [1][2][4]

556.69 g/mol [3][5]

Molecular Formula C25H52N2O11 [1][2][4][5][6]

CAS Number 2055042-60-7 [1][2][4][5][6]

Purity >95% [5]

>96% [4]

97% [1][2]

Molecular Structure and Connectivity
The structure of N-(Boc-PEG3)-N-bis(PEG2-alcohol) is characterized by a central amine

linked to three distinct chains. This branched structure can be visualized as a logical

relationship between its constituent functional groups.
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N-(Boc-PEG3)-N-bis(PEG2-alcohol) Structure
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Boc Group PEG3 Linkeramide bond
Alcohol (OH)

Alcohol (OH)

Click to download full resolution via product page

Caption: Logical diagram of the connectivity of functional groups in N-(Boc-PEG3)-N-
bis(PEG2-alcohol).

Experimental Protocols
Detailed experimental protocols for the synthesis and application of N-(Boc-PEG3)-N-
bis(PEG2-alcohol) are proprietary to chemical suppliers and are not publicly available in the

provided search results. For specific applications, it is recommended to consult the

manufacturer's documentation or relevant scientific literature.

Applications in Research and Drug Development
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This branched PEG linker is utilized in bioconjugation, drug delivery, and the development of

PROTACs (Proteolysis Targeting Chimeras).[6] The two terminal hydroxyl groups allow for the

attachment of two molecules of interest, while the Boc-protected amine can be deprotected for

conjugation to another moiety, enabling the creation of complex, multi-functional molecules.

The PEG linkers contribute to improved solubility and pharmacokinetic properties of the final

conjugate.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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